Cas no 741699-09-2 (4-Carboxy-2-methoxyphenylboronic acid)

• Product name: 4-Carboxy-2-methoxyphenylboronic acid
• CAS No: 741699-09-2
• MF: C₈H₉BO₅
• MW: 195.96506
• MDL: MFCD10696665
• CID: 1026293
• PubChem ID: 23134276

4-Carboxy-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Borono-3-methoxybenzoic acid
• 4-Carboxy-2-methoxyphenylboronic acid
• AB57879
• AK-61929
• AM804305
• ANW-68813
• BENZOIC ACID, 4-BORONO-3-METHOXY-
• CTK8C2672
• SureCN458266
• MFCD10696665
• 4-Borono-3-methoxy-benzoic acid
• 4-Borono-3-methoxybenzoicacid
• 741699-09-2
• AS-54861
• 4-carboxy-2-methoxyphenyl boronic acid
• CS-0138996
• AKOS006304826
• 4-(DIHYDROXYBORYL)-3-METHOXYBENZOICACID
• ITWXOEQLYFYTJX-UHFFFAOYSA-N
• SCHEMBL458266
• W10572
• A865953
• DTXSID30630899
• DB-367334
• 4-(DIHYDROXYBORANYL)-3-METHOXYBENZOIC ACID

• MDL： MFCD10696665
• Inchi： InChI=1S/C8H9BO5/c1-14-7-4-5(8(10)11)2-3-6(7)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： ITWXOEQLYFYTJX-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC=C1B(O)O)C(=O)O

Computed Properties

• Exact Mass: 196.0543035g/mol
• Monoisotopic Mass: 196.0543035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Boiling Point: 446.8±55.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives